Cas no 2229135-82-2 (4-chloro-2,5-difluorophenyl sulfamate)

• Product Name: 4-chloro-2,5-difluorophenyl sulfamate
• CAS No: 2229135-82-2
• MF: C₆H₄ClF₂NO₃S
• MW: 243.615666389465
• CID: 6597888
• PubChem ID: 165690587
• Update Time: 2025-10-30

4-chloro-2,5-difluorophenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2,5-difluorophenyl sulfamate
• 2229135-82-2
• EN300-1991322

• Inchi： 1S/C6H4ClF2NO3S/c7-3-1-5(9)6(2-4(3)8)13-14(10,11)12/h1-2H,(H2,10,11,12)
• InChI Key： QKAHCRWBHLLBFD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1F)OS(N)(=O)=O)F

Computed Properties

• Exact Mass: 242.9568482g/mol
• Monoisotopic Mass: 242.9568482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.8Ų

Additional information on 4-chloro-2,5-difluorophenyl sulfamate

Recent Advances in the Study of 4-Chloro-2,5-difluorophenyl Sulfamate (CAS: 2229135-82-2)

The compound 4-chloro-2,5-difluorophenyl sulfamate (CAS: 2229135-82-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfamate derivative has been investigated for its role as a modulator of various biological targets, particularly in the context of enzyme inhibition and drug development. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and potential clinical utility.

One of the key areas of research involving 4-chloro-2,5-difluorophenyl sulfamate is its application as a carbonic anhydrase (CA) inhibitor. CAs are a family of enzymes that play critical roles in physiological processes such as pH regulation, CO2 transport, and electrolyte secretion. Inhibition of specific CA isoforms has been explored as a therapeutic strategy for conditions like glaucoma, epilepsy, and cancer. Recent findings suggest that 4-chloro-2,5-difluorophenyl sulfamate exhibits selective inhibition against certain CA isoforms, making it a promising candidate for further drug development.

In addition to its CA inhibitory properties, 4-chloro-2,5-difluorophenyl sulfamate has also been studied for its potential anti-cancer effects. Preliminary in vitro studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, possibly through the modulation of sulfatase activity. Sulfatases are enzymes involved in the hydrolysis of sulfate esters, and their dysregulation has been implicated in tumor progression. The sulfamate moiety of this compound is thought to interfere with sulfatase function, thereby disrupting critical signaling pathways in cancer cells.

The synthesis of 4-chloro-2,5-difluorophenyl sulfamate has been optimized in recent studies to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated more accurate biological evaluations and have paved the way for scalable production.

Despite these promising developments, challenges remain in the clinical translation of 4-chloro-2,5-difluorophenyl sulfamate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Nevertheless, the compound's unique chemical properties and biological activities make it a valuable tool for understanding sulfamate-based therapeutics and a potential lead compound for future drug discovery efforts.

In conclusion, 4-chloro-2,5-difluorophenyl sulfamate (CAS: 2229135-82-2) represents a compelling area of research in chemical biology and medicinal chemistry. Its dual role as a CA inhibitor and sulfatase modulator highlights its versatility and therapeutic potential. Ongoing studies are expected to provide deeper insights into its mechanism of action and to explore its applicability in treating various diseases. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics.